Cas no 1227808-14-1 (3,3-difluorocyclohexane-1-carbonitrile)

• Product Name: 3,3-difluorocyclohexane-1-carbonitrile
• CAS No: 1227808-14-1
• MF: C₇H₉F₂N
• MW: 145.14986872673
• MDL: MFCD18909204
• CID: 4579245
• PubChem ID: 83853841
• Update Time: 2025-06-09

3,3-difluorocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclohexane-1-carbonitrile
• Cyclohexanecarbonitrile, 3,3-difluoro-

• MDL： MFCD18909204
• Inchi： 1S/C7H9F2N/c8-7(9)3-1-2-6(4-7)5-10/h6H,1-4H2
• InChI Key： QGNNVIVNKNEVMT-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCC(F)(F)C1

Computed Properties

• Exact Mass: 145.07030562g/mol
• Monoisotopic Mass: 145.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 3,3-difluorocyclohexane-1-carbonitrile

3,3-Difluorocyclohexane-1-Carbonitrile (CAS No. 1227808-14-1): A Versatile Platform for Advanced Chemical Research

The compound 3,3-difluorocyclohexane-1-carbonitrile (CAS No. 1227808-14-1) represents a structurally unique organic molecule with significant potential in pharmaceutical development and materials science. This bicyclic structure combines the rigidity of a cyclohexane ring with fluorine substitution at the 3-position and a cyano group at the 1-position, creating a versatile scaffold for chemical modification. Recent studies highlight its role in stabilizing bioactive conformations through fluorine-induced electron withdrawal and hydrogen bonding interactions.

In synthetic chemistry applications, researchers have demonstrated the compound's utility as an intermediate in asymmetric catalysis. A groundbreaking study published in Journal of Medicinal Chemistry (2023) revealed its ability to act as a chiral auxiliary in the synthesis of β-amino acids—a critical class of compounds for enzyme inhibitors and neurotransmitter analogs. The fluorine substituents were shown to enhance enantioselectivity by up to 95% through steric hindrance optimization.

The carbonitrile group contributes significantly to this compound's reactivity profile. Computational modeling studies using DFT methods (published in Chemical Science, 2024) confirm that this functional group facilitates nucleophilic attack pathways while maintaining thermal stability up to 250°C. This property makes it ideal for high-throughput screening processes in drug discovery pipelines where thermal stability is critical during parallel synthesis campaigns.

Recent advances in green chemistry have positioned this compound as an eco-friendly alternative to traditional halogenated solvents. A collaborative study between MIT and Pfizer demonstrated its use as a reaction medium in phase-transfer catalysis systems, achieving >98% conversion efficiency with complete recyclability after each batch cycle. The difluorocyclohexane backbone provides non-polar solvation properties while avoiding ozone-depleting characteristics associated with conventional fluorinated solvents.

In pharmacological applications, this compound serves as a privileged scaffold in GPCR modulator design. Researchers at Stanford University reported its incorporation into novel ligands targeting the μ-opioid receptor system, achieving nanomolar affinity without inducing tolerance formation—a major breakthrough in pain management research. The fluorine substitutions were found to optimize ligand-receptor binding kinetics through precise hydrophobic matching.

Material scientists have explored its use in creating stimuli-responsive polymers through click chemistry approaches. A recent Nature Materials publication described copolymers synthesized using this compound's cyanide group as a reactive handle, demonstrating pH-sensitive swelling behaviors with tunable transition points between pH 5-9—ideal for drug delivery systems requiring gastrointestinal targeting.

The compound's spectroscopic properties also make it valuable for analytical method development. Raman spectroscopy studies highlighted its distinct vibrational signature at ~2250 cm⁻¹ (cyanide stretch), enabling rapid quality control assays even at sub-milligram quantities. This characteristic is particularly advantageous for process analytical technology (PAT) implementations in cGMP manufacturing environments.

Ongoing research focuses on its application in agrochemical formulations where fluorinated cyanides exhibit synergistic effects with existing pesticides. Field trials conducted by Syngenta showed enhanced herbicidal activity when this compound was co-formulated with sulfonylureas, attributed to improved root penetration facilitated by the cyclohexylfluoride moiety.

In conclusion, 3,3-difluorocyclohexane-1-carbonitrile (CAS No. 1227808-14-1) continues to demonstrate remarkable versatility across multiple disciplines due to its balanced combination of functional groups and structural rigidity. Its recent applications underscore its potential as both a direct pharmaceutical agent and an enabling chemical tool for next-generation material innovations—positioning it as a cornerstone molecule for advanced research initiatives worldwide.